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Compound of Interest

Compound Name: Psb 11 hydrochloride

CAS No.: 444717-56-0

Cat. No.: B1497081

Get Quote

Executive Summary: The Bioactive Precaution
As researchers, we often rely on Safety Data Sheets (SDS) as the final word on safety.

However, for potent pharmacological agents like PSB 11 Hydrochloride (an Adenosine A

receptor antagonist), the standard GHS classification often reads "Not Classified" or "Caution"
simply because the compound has not undergone exhaustive toxicological testing.

Do not mistake lack of data for lack of toxicity.

Because PSB 11 HCl is designed to modulate biological signaling pathways with nanomolar

affinity (

nM at hA

), it must be treated under the Precautionary Principle. It is not merely "chemical waste"; it is a
bioactive contaminant. This guide outlines the disposal protocols ensuring zero environmental
release, protecting both the ecosystem and your laboratory's compliance standing.
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Before disposal, verify the identity of the substance to ensure this protocol applies.

Parameter Technical Detail

Chemical Name
(R)-8-ethyl-4-methyl-2-phenyl-7,8-dihydro-3H-

imidazo[2,1-i]purin-5(4H)-one hydrochloride

Common Name PSB 11 HCl

CAS Number 453591-58-7

Molecular Formula

Pharmacology
Selective human Adenosine A

Receptor Antagonist

Solubility
Soluble in DMSO (up to 20 mM); Low solubility

in water

Hazard Class
Bioactive Research Chemical (Treat as

Toxic/Irritant)

Strategic Waste Categorization
Effective disposal requires segregating the waste based on its physical state and solvent

matrix.

The "No-Drain" Rule
Under no circumstances should PSB 11 HCl (solid or solution) be poured down the sink. Water

treatment plants are generally not equipped to filter out complex heterocyclic pharmacophores,

leading to potential bioaccumulation in aquatic systems.
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Waste State Composition
Recommended Waste
Stream

Solid (Pure) Expired/Unused Powder
Solid Hazardous Waste

(Incineration)

Liquid (Stock) Dissolved in DMSO
Non-Halogenated Organic

Solvents

Liquid (Aqueous) Buffer/Media (<1% DMSO)
Aqueous Hazardous Waste

(Toxic)

Debris Contaminated Tips/Vials
Solid Hazardous Waste (or

Biohazard if cell-contaminated)

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Substance (Powder)
Scenario: You have an expired vial of 10 mg PSB 11 HCl.

Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses. A

P95 dust mask is recommended if handling open powder outside a fume hood.

Containment: Do not empty the vial. Keep the substance in its original container.

Secondary Containment: Place the original vial inside a clear, sealable plastic bag (e.g.,

Ziploc) to prevent label deterioration or leakage.

Labeling: Attach a hazardous waste tag.

Chemical Name: "PSB 11 Hydrochloride (Adenosine Antagonist)"[1][2]

Hazards: Check "Toxic" and "Irritant".

Consolidation: Place the bagged vial into the laboratory's Solid Chemical Waste Drum

(usually a wide-mouth white bucket).

Protocol B: Disposal of Liquid Waste (Stock Solutions)
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Scenario: You have 500

L of 10 mM stock in DMSO.

Solvent Assessment: Since the solvent is DMSO (Dimethyl Sulfoxide) and the solute

contains no organic halogens (the HCl is a salt, not a carbon-bound halogen), this fits into

Non-Halogenated Organic streams.

Transfer: Pour the solution into the "Non-Halogenated Organic Waste" carboy.

Rinse: Rinse the empty vial with a small volume of acetone or ethanol and add the rinsate to

the same waste carboy.

Log It: Record the addition on the carboy's log sheet.

Entry: "DMSO solution with trace Adenosine Antagonist."

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)
Scenario: An empty glass vial that contained PSB 11.

Rinse 1: Add solvent (Ethanol or Acetone) to the vial. Cap and shake. Decant into Liquid

Organic Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Defacing: Cross out the label on the vial using a permanent marker.

Final Disposal:

If the vial is glass: Place in Broken Glass/Sharps box.

If the vial is plastic: Place in Regular Trash (only after triple rinsing).
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The following diagram illustrates the decision-making process for segregating PSB 11 waste

streams to ensure compliance with EPA and local EHS regulations.

Waste: PSB 11 Hydrochloride
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Figure 1: Decision tree for segregating PSB 11 Hydrochloride waste based on physical state

and solvent matrix.
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In the event of a spill, immediate containment is necessary to prevent aerosolization of the

bioactive powder.

Evacuate: If a large amount (>100 mg) of powder is aerosolized, evacuate the immediate

area for 15 minutes to allow dust to settle.

PPE: Don double nitrile gloves, lab coat, goggles, and a P95/N95 respirator.

Liquids: Absorb with vermiculite or spill pads. Place in a hazardous waste bag.

Solids: Do not dry sweep. Cover the powder with a wet paper towel (dampened with water)

to prevent dust generation, then wipe up.

Decontamination: Clean the surface with a 10% bleach solution followed by water. The

bleach helps degrade the organic structure of the purine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1497081/docs#psb-11-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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